3-(diethylamino)propyl 3,4-dihydroxybenzoate hydrochloride

• IUPAC Name: 3-(diethylamino)propyl 3,4-dihydroxybenzoate;hydrochloride
• InChI: InChI=1S/C14H21NO4.ClH/c1-3-15(4-2)8-5-9-19-14(18)11-6-7-12(16)13(17)10-11;/h6-7,10,16-17H,3-5,8-9H2,1-2H3;1H
• InChI Key: RVHLCIBAEPFNFS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCOC(=O)C1=CC(=C(C=C1)O)O.Cl
• Molecular Formula: C14H22ClNO4
• Molecular Weight: 303.78 g/mol

Description

3-(diethylamino)propyl 3,4-dihydroxybenzoate hydrochloride is a chemical compound that has been extensively used in scientific research. It is a derivative of benzoic acid and is commonly referred to as DEAB. The chemical structure of DEAB consists of a diethylamino group attached to a propyl chain that is linked to a 3,4-dihydroxybenzoate moiety.

Mechanism of Action

The mechanism of action of DEAB involves the inhibition of ALDH activity. ALDH catalyzes the conversion of retinaldehyde to retinoic acid, which is a critical step in the synthesis of retinoic acid. By inhibiting ALDH, DEAB reduces the amount of retinoic acid available for signaling, leading to developmental defects.
Biochemical and Physiological Effects:
DEAB has been shown to cause a range of developmental defects in various model organisms such as zebrafish, chick embryos, and mouse embryos. These defects include limb truncation, heart malformation, and neural tube defects. DEAB has also been shown to affect the differentiation and proliferation of various cell types, including neural stem cells, hematopoietic stem cells, and cancer cells.

Advantages and Limitations for Lab Experiments

The main advantage of using DEAB in research is its potent inhibition of ALDH activity, which allows for the study of retinoic acid signaling in various developmental processes. However, DEAB has some limitations, including its potential toxicity and the need for careful dosing to avoid non-specific effects.

Future Directions

There are several future directions for research involving DEAB. One area of interest is the role of retinoic acid signaling in cancer development and progression. DEAB has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as a therapeutic agent. Another area of interest is the use of DEAB in the study of stem cell differentiation and regeneration. DEAB has been shown to affect the differentiation of various stem cell types, and further research may lead to insights into the mechanisms underlying stem cell differentiation and regeneration.

Synthesis Methods

The synthesis of DEAB involves the reaction between 3,4-dihydroxybenzoic acid and diethylamino-propylamine in the presence of hydrochloric acid. The reaction results in the formation of DEAB hydrochloride salt, which is a white crystalline powder. The purity of the compound can be increased by recrystallization from solvents such as ethanol or acetone.

Scientific Research Applications

DEAB has been widely used as a research tool in the field of developmental biology. It is a potent inhibitor of aldehyde dehydrogenase (ALDH), which is an enzyme involved in the metabolism of retinoic acid, a critical signaling molecule in embryonic development. DEAB has been used to study the role of retinoic acid signaling in various developmental processes such as limb patterning, heart development, and neural tube formation.